Cas no 817204-33-4 (PSI-6130)

PSI-6130 structure

Product Name:PSI-6130

CAS No:817204-33-4

MF:C₁₀H₁₄FN₃O₄

MW:259.234265804291

MDL:MFCD13176566

CID:820243

Update Time:2024-10-27

PSI-6130 Chemical and Physical Properties

Names and Identifiers

- 4-Amino-1-((2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)-3-methyltetrahydrofuran-2-yl)pyrimidin-2(1H)-one
- PSI-6130
- 2'-Deoxy-2'-fluoro-2'-C-methylcytidine
- Cytidine, 2'-deoxy-2'-fluoro-2'-methyl-, (2'R)-
- PSI 6130
- R 1656
- R-1656
- (2′R)-2′-Deoxy-2′-fluoro-2′-methylcytidine (ACI)
- 2′-Deoxy-2′-fluoro-2′-C-methylcytidine
- MDL： MFCD13176566
- Inchi： 1S/C10H14FN3O4/c1-10(11)7(16)5(4-15)18-8(10)14-3-2-6(12)13-9(14)17/h2-3,5,7-8,15-16H,4H2,1H3,(H2,12,13,17)/t5-,7-,8-,10-/m1/s1
- InChI Key： NYPIRLYMDJMKGW-VPCXQMTMSA-N
- SMILES： C[C@]1([C@H](O)[C@@H](CO)O[C@H]1N1C=CC(N)=NC1=O)F

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 2

Experimental Properties

Density: 1.67
Melting Point: 216-218 ºC

PSI-6130 Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

PSI-6130 Pricemore >>

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PSI-6130 Production Method

Production Method 1

817204-33-4

Reaction Conditions

1.1 Reagents: Boron trichloride Solvents: Dichloromethane ; 1 h, -78 °C; -78 °C → 0 °C
1.2 Solvents: Methanol ; 0 °C → rt; 1 h, rt
1.3 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; overnight, rt; rt → -40 °C
1.4 Reagents: Ammonia Solvents: Methanol ; -20 °C; 2 h, 0 °C; overnight, rt

Reference

A General and Enantioselective Approach to Pentoses: A Rapid Synthesis of PSI-6130, the Nucleoside Core of Sofosbuvir

Peifer, Manuel; Berger, Raphaelle; Shurtleff, Valerie W.; Conrad, Jay C.; MacMillan, David W. C., Journal of the American Chemical Society, 2014, 136(16), 5900-5903

Production Method 2

817204-32-3

817204-33-4

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Methanol ; 12 h, rt
1.2 Solvents: Tetrahydrofuran ; 30 min, reflux; reflux → rt

Reference

An Efficient and Diastereoselective Synthesis of PSI-6130: A Clinically Efficacious Inhibitor of HCV NS5B Polymerase

Wang, Peiyuan; Chun, Byoung-Kwon; Rachakonda, Suguna; Du, Jinfa; Khan, Noshena; et al, Journal of Organic Chemistry, 2009, 74(17), 6819-6824

Production Method 3

817204-32-3

817204-33-4

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Methanol ; 12 h, rt

Reference

Design, synthesis and conversion evaluation in rats of PSI-6130 prodrugs

Zhang, Ming; Gu, Wei; Zhang, Tianhong; Zhang, Zhenqing; Nie, Aihua, Zhongguo Yaowu Huaxue Zazhi, 2011, 21(5), 335-344

Production Method 4

817204-32-3

817204-33-4

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Methanol ; 8 - 12 h, rt

Reference

Design, Synthesis, and Antiviral Activity of 2'-Deoxy-2'-fluoro-2'-C-methyl-cytidine, a Potent Inhibitor of Hepatitis C Virus Replication

Clark, Jeremy L.; Hollecker, Laurent; Mason, J. Christian; Stuyver, Lieven J.; Tharnish, Phillip M.; et al, Journal of Medicinal Chemistry, 2005, 48(17), 5504-5508